1-(dibenzo[b,d]furan-2-ylsulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine

• IUPAC Name: 1-dibenzofuran-2-ylsulfonyl-2,3,4,5-tetrahydro-1-benzazepine
• InChI: InChI=1S/C22H19NO3S/c24-27(25,23-14-6-5-8-16-7-1-3-10-20(16)23)17-12-13-22-19(15-17)18-9-2-4-11-21(18)26-22/h1-4,7,9-13,15H,5-6,8,14H2
• InChI Key: QVCXWONIHSSSJF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C2=CC=CC=C2C1)S(=O)(=O)C3=CC4=C(C=C3)OC5=CC=CC=C54
• Molecular Formula: C22H19NO3S
• Molecular Weight: 377.5 g/mol

Description

1-(dibenzo[b,d]furan-2-ylsulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine, also known as DBF-T, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. DBF-T is a potential therapeutic agent that exhibits a wide range of biological activities, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-(dibenzo[b,d]furan-2-ylsulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth and proliferation. This compound has been shown to inhibit the activity of protein kinases, which play a crucial role in the regulation of cell growth and division. It has also been found to inhibit the activity of transcription factors, which are involved in the expression of genes that promote cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, which leads to the inhibition of tumor growth. This compound has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to inhibit the replication of the hepatitis C virus by targeting viral enzymes involved in viral replication.

Advantages and Limitations for Lab Experiments

1-(dibenzo[b,d]furan-2-ylsulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. This compound also exhibits a wide range of biological activities, making it a versatile tool for studying various cellular processes. However, this compound also has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, this compound has not yet been extensively tested for its safety and toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(dibenzo[b,d]furan-2-ylsulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine. One area of research is to further elucidate its mechanism of action and identify its molecular targets. This will help to better understand how this compound exerts its biological effects and may lead to the development of more effective therapeutic agents. Another area of research is to investigate the safety and toxicity of this compound, which will be crucial for its eventual use in clinical settings. Additionally, future research may focus on the development of novel derivatives of this compound with improved efficacy and safety profiles.

Scientific Research Applications

1-(dibenzo[b,d]furan-2-ylsulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine has been extensively studied for its potential use as a therapeutic agent. It has been shown to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties. This compound has been found to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. It has also been shown to reduce inflammation in animal models of arthritis and to inhibit the replication of the hepatitis C virus.